4-Methoxybenzyl phenylacetate
4-Methoxybenzyl phenylacetate
4-Methoxybenzyl phenylacetate, also known as anisyl phenylacetate or anisyl alpha-toluate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. 4-Methoxybenzyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methoxybenzyl phenylacetate is primarily located in the membrane (predicted from logP). 4-Methoxybenzyl phenylacetate has an anise, balsam, and honey taste.
Brand Name:
Vulcanchem
CAS No.:
102-17-0
VCID:
VC21032893
InChI:
InChI=1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
SMILES:
COC1=CC=C(C=C1)COC(=O)CC2=CC=CC=C2
Molecular Formula:
C16H16O3
Molecular Weight:
256.3 g/mol
4-Methoxybenzyl phenylacetate
CAS No.: 102-17-0
Cat. No.: VC21032893
Molecular Formula: C16H16O3
Molecular Weight: 256.3 g/mol
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Specification
| Description | 4-Methoxybenzyl phenylacetate, also known as anisyl phenylacetate or anisyl alpha-toluate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. 4-Methoxybenzyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methoxybenzyl phenylacetate is primarily located in the membrane (predicted from logP). 4-Methoxybenzyl phenylacetate has an anise, balsam, and honey taste. |
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| CAS No. | 102-17-0 |
| Molecular Formula | C16H16O3 |
| Molecular Weight | 256.3 g/mol |
| IUPAC Name | (4-methoxyphenyl)methyl 2-phenylacetate |
| Standard InChI | InChI=1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3 |
| Standard InChI Key | VCYWCSZLXMMLLE-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)COC(=O)CC2=CC=CC=C2 |
| Canonical SMILES | COC1=CC=C(C=C1)COC(=O)CC2=CC=CC=C2 |
| Boiling Point | 370.0 °C |
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